Cas no 338417-95-1 (Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate)

• Product Name: Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate
• CAS No: 338417-95-1
• MF: C₁₃H₁₁FO₃S
• MW: 266.288046121597
• MDL: MFCD00138942
• CID: 852458
• Update Time: 2026-04-29

Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((4-fluorobenzyl)oxy)thiophene-2-carboxylate
• Methyl 2-[(4-benzyl-1-phthalazinyl)sulfanyl]-acetate
• Methyl 3-[(4-fluorobenzyl)oxy]-2-thiophenecarboxylate
• Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate

• MDL： MFCD00138942
• Inchi： InChI=1S/C13H11FO3S/c1-16-13(15)12-11(6-7-18-12)17-8-9-2-4-10(14)5-3-9/h2-7H,8H2,1H3
• InChI Key： RAUPKWHRUCKBSO-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=CS1)OCC2=CC=C(C=C2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• Melting Point: 120-122°C

Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate (CAS: 338417-95-1)

Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate (CAS: 338417-95-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound has garnered attention due to its unique structural features, which include a thiophene ring substituted with a fluorobenzyl group and a carboxylate ester. These moieties are known to contribute to the compound's reactivity and potential interactions with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate, with several studies reporting improved protocols that enhance scalability and reproducibility.

In terms of biological activity, preliminary studies suggest that Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate exhibits promising properties as a modulator of specific enzymatic pathways. For instance, research has indicated its potential role in inhibiting certain kinases involved in inflammatory and proliferative diseases. These findings are supported by in vitro assays and molecular docking studies, which highlight the compound's affinity for key binding sites.

Further investigations have explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. These studies are critical for assessing its suitability as a drug candidate. Recent data indicate that Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate demonstrates favorable stability under physiological conditions, although further optimization may be required to improve its bioavailability.

The therapeutic potential of Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate is also being explored in the context of personalized medicine. Researchers are investigating its use in combination therapies, where its unique mechanism of action could complement existing treatments. Additionally, its structural versatility makes it a valuable scaffold for the development of derivatives with enhanced activity and selectivity.

In conclusion, Methyl 3-(4-Fluorobenzyl)oxythiophene-2-carboxylate (CAS: 338417-95-1) represents a promising compound in the field of medicinal chemistry. Its synthesis, biological activity, and therapeutic potential are areas of active research, with recent studies providing valuable insights into its applications. Future work will likely focus on further elucidating its mechanism of action and optimizing its properties for clinical development.